Cas no 1040661-95-7 (N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide)
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide
- 1040661-95-7
- N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)pentanamide
- AKOS024493010
- F5037-0190
- VU0632058-1
- N-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]pentanamide
-
- Inchi: 1S/C18H20FN5O2/c1-2-3-4-16(25)20-11-12-26-17-10-9-15-21-22-18(24(15)23-17)13-5-7-14(19)8-6-13/h5-10H,2-4,11-12H2,1H3,(H,20,25)
- InChI Key: HNPGXRWRNDXJSU-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NN=C2C=CC(=NN12)OCCNC(CCCC)=O
Computed Properties
- Exact Mass: 357.16010306g/mol
- Monoisotopic Mass: 357.16010306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81.4Ų
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5037-0190-2μmol |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-5μmol |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-10μmol |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-20μmol |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-1mg |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-2mg |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-3mg |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-4mg |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-5mg |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5037-0190-10mg |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide |
1040661-95-7 | 10mg |
$79.0 | 2023-09-10 |
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide
Introduction to N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide and Its Significance in Modern Chemical Biology
N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide, a complex organic compound, has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 1040661-95-7, represents a fascinating intersection of medicinal chemistry and pharmacology, offering insights into the development of novel bioactive molecules.
The molecular structure of N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a 4-fluorophenyl moiety and a [1,2,4]triazolo[4,3-b]pyridazin core suggests potential interactions with biological targets that could modulate various cellular processes. These structural elements are not merely decorative but are strategically designed to enhance binding affinity and selectivity, key factors in drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide and its biological targets. These studies have highlighted the compound's ability to engage with proteins and enzymes involved in critical metabolic pathways. For instance, preliminary investigations suggest that the fluorophenyl group may facilitate hydrophobic interactions, while the triazolo ring could participate in hydrogen bonding networks.
The significance of N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide is further underscored by its potential role in addressing unmet medical needs. In particular, its structural motifs are reminiscent of known bioactive scaffolds that have shown promise in treating conditions such as inflammation and neurodegeneration. The compound's ability to modulate these pathways makes it a valuable candidate for further exploration in drug discovery.
One of the most compelling aspects of N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide is its versatility. Researchers have explored various derivatives of this molecule to optimize its pharmacokinetic properties and target specificity. By modifying the length and composition of the amide chain or introducing additional functional groups, scientists can fine-tune the compound's behavior in vitro and in vivo. This flexibility underscores the importance of structural diversity in developing effective therapeutic agents.
The synthesis of N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide presents both challenges and opportunities for synthetic chemists. The complex heterocyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with greater ease. These advancements are not only accelerating the discovery of new bioactive compounds but also enhancing our understanding of molecular recognition processes.
From a regulatory perspective, N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide falls under the category of research chemicals that require careful handling but do not pose significant safety concerns under standard laboratory protocols. Its development as a potential therapeutic agent is subject to rigorous testing to ensure both efficacy and safety before it can be considered for clinical use. This underscores the importance of adhering to good manufacturing practices (GMP) and other regulatory guidelines throughout the drug development process.
The future prospects for N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide are promising. Ongoing research is focused on elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory findings into tangible benefits for patients. As our understanding of biological systems continues to evolve,so too will our ability to design molecules like N-(2-{[3-(4-fluorophenyl)-[1,
1040661-95-7 (N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)